Cas no 87919-76-4 (3-Hexenoic acid, 3,4-dimethyl-)

• Product Name: 3-Hexenoic acid, 3,4-dimethyl-
• CAS No: 87919-76-4
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 650696
• PubChem ID: 71411803
• Update Time: 2025-04-19

3-Hexenoic acid, 3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexenoic acid, 3,4-dimethyl-
• 3,4-dimethylhex-3-enoic acid
• 87919-76-4
• DTXSID30831389

• Inchi： 1S/C8H14O2/c1-4-6(2)7(3)5-8(9)10/h4-5H2,1-3H3,(H,9,10)
• InChI Key： MMWHMSCZTCZHKJ-UHFFFAOYSA-N
• SMILES： OC(CC(C)=C(C)CC)=O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų